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Compound of Interest

Compound Name: 5-Chlorotubercidin

Cat. No.: B15481810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Adenosine kinase (ADK) is a critical enzyme that regulates intracellular and extracellular

concentrations of adenosine, a nucleoside with potent neuromodulatory, anti-inflammatory, and

cardioprotective properties. By phosphorylating adenosine to adenosine monophosphate

(AMP), ADK effectively reduces adenosine levels.[1] Inhibition of ADK has emerged as a

promising therapeutic strategy for a range of conditions, including epilepsy, chronic pain, and

inflammation, by elevating adenosine concentrations in a site- and event-specific manner.[1][2]

This guide provides a comparative overview of 5-Chlorotubercidin and other key adenosine

kinase inhibitors, supported by experimental data and detailed protocols.

Mechanism of Action of Adenosine Kinase Inhibitors
Adenosine kinase inhibitors function by blocking the catalytic activity of ADK, thereby

preventing the phosphorylation of adenosine. This leads to an accumulation of intracellular

adenosine, which can then be transported out of the cell to act on adenosine receptors (A1,

A2A, A2B, and A3), mediating various physiological effects.[1] The primary mechanism involves

competitive inhibition at the adenosine-binding site of the enzyme.

Quantitative Comparison of ADK Inhibitors
The potency of adenosine kinase inhibitors is typically quantified by their half-maximal inhibitory

concentration (IC50), which represents the concentration of the inhibitor required to reduce the

activity of the enzyme by 50%. The following table summarizes the in vitro potency of 5-
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Chlorotubercidin's parent analogue, 5-Iodotubercidin, and other notable ADK inhibitors. While

a specific IC50 for 5-Chlorotubercidin is not readily available in the public domain, its

structural similarity to 5-Iodotubercidin suggests it is also a potent inhibitor. Structure-activity

relationship (SAR) studies on tubercidin analogues have shown that substitutions at the 5-

position significantly influence inhibitory activity.[2]

Inhibitor Type
Adenosine Kinase
IC50

Selectivity Profile

5-Iodotubercidin Nucleoside Analogue 26 nM[1][2]

Also inhibits other

kinases such as CK1

(IC50 = 0.4 µM),

insulin receptor

tyrosine kinase (IC50

= 3.5 µM), PKA (IC50

= 5-10 µM), and PKC

(IC50 = 27.7 µM).[1]

ABT-702 Non-nucleoside 1.7 nM[3]

Highly selective for

ADK over adenosine

receptors (A1, A2A,

A3), adenosine

deaminase, and the

adenosine transporter.

[3]

A-134974 Non-nucleoside 0.06 nM (60 pM)
Potent and selective

ADK inhibitor.

GP515 Non-nucleoside Not readily available Known ADK inhibitor.

Signaling Pathway of Adenosine Kinase Inhibition
The inhibition of adenosine kinase initiates a signaling cascade that ultimately leads to diverse

physiological responses. The following diagram illustrates the central role of ADK in regulating

adenosine levels and the downstream effects of its inhibition.
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Caption: Adenosine signaling pathway and the impact of ADK inhibition.

Experimental Protocols
In Vitro Adenosine Kinase Inhibition Assay
The following protocol outlines a common method for determining the IC50 value of a potential

ADK inhibitor using a commercially available assay kit, such as the Transcreener® ADP² FP

Assay.

Objective: To determine the concentration of an inhibitor that results in 50% inhibition of

adenosine kinase activity.

Materials:
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Recombinant human adenosine kinase

Adenosine

ATP

ADK inhibitor (e.g., 5-Chlorotubercidin)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Transcreener® ADP² FP Assay Kit (contains ADP Alexa Fluor® 633 Tracer and ADP²

Antibody)

384-well microplates

Plate reader capable of fluorescence polarization detection

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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